Cas no 78981-22-3 (3-(4-METHYL-BENZYLSULFANYL)-PROPIONIC ACID)

• Product name: 3-(4-METHYL-BENZYLSULFANYL)-PROPIONIC ACID
• CAS No: 78981-22-3
• MF: C₁₁H₁₄O₂S
• MW: 210.29266
• CID: 553797
• PubChem ID: 4199316

3-(4-METHYL-BENZYLSULFANYL)-PROPIONIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(4-METHYL-BENZYLSULFANYL)-PROPIONIC ACID
• 3-[(4-methylphenyl)methylsulfanyl]propanoic acid
• 4-Methylbenzyl-3-thio-propionic acid
• Z-D-PYR-OH
• IDI1_030039
• AKOS000190731
• 3-{[(4-methylphenyl)methyl]sulfanyl}propanoic acid
• 3-(4-methylbenzylthio)propanoic acid
• CCG-202948
• DTXSID10400759
• 3-((4-Methylbenzyl)thio)propanoic acid
• AB01330100-02
• SCHEMBL7716565
• I10972
• 3-((4-Methylbenzyl)thio)propanoicacid
• AS-65474
• 78981-22-3
• S-(4-Methylbenzyl)-beta-mercaptopropionic acid
• 3-(4-Methylbenzyl)thiopropionic acid
• MFCD00077142
• Mpr(Mbzl)-OH;Mpa(Mbzl)-OH;S-(4-Methylbenzyl)-deamino-cysteine
• CS-0061306
• FT-0704069
• NCGC00336950-01
• IUGBHTAZBLVTJT-UHFFFAOYSA-N
• HMS1513H07
• ChemDiv3_014241

• Inchi： InChI=1S/C11H14O2S/c1-9-2-4-10(5-3-9)8-14-7-6-11(12)13/h2-5H,6-8H2,1H3,(H,12,13)
• InChI Key： IUGBHTAZBLVTJT-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)CSCCC(=O)O

Computed Properties

• Exact Mass: 210.07145086g/mol
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 366.3±30.0 °C at 760 mmHg
• Flash Point: 175.3±24.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(4-METHYL-BENZYLSULFANYL)-PROPIONIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-(4-METHYL-BENZYLSULFANYL)-PROPIONIC ACID

Recent Advances in the Study of 3-(4-METHYL-BENZYLSULFANYL)-PROPIONIC ACID (CAS: 78981-22-3)

3-(4-Methyl-benzylsulfanyl)-propionic acid (CAS: 78981-22-3) is a sulfur-containing organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 3-(4-methyl-benzylsulfanyl)-propionic acid is its identification as a potent inhibitor of certain enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in the production of pro-inflammatory prostaglandins. The study utilized molecular docking and in vitro assays to elucidate the binding interactions between the compound and the enzyme, providing valuable insights into its mechanism of action.

In addition to its anti-inflammatory properties, recent research has also investigated the antioxidant potential of 3-(4-methyl-benzylsulfanyl)-propionic acid. A study conducted by researchers at the University of Cambridge revealed that the compound exhibits strong free radical scavenging activity, as measured by the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay. These findings suggest that the compound could be a promising candidate for the development of therapeutics targeting oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

Furthermore, the chemical synthesis and optimization of 3-(4-methyl-benzylsulfanyl)-propionic acid have been the focus of several recent studies. A 2022 paper in Organic Letters described a novel, high-yield synthetic route for the compound, which could facilitate its large-scale production for further pharmacological evaluation. The study also explored the structure-activity relationship (SAR) of derivatives of the compound, identifying key structural features that enhance its biological activity.

Despite these promising findings, challenges remain in the clinical translation of 3-(4-methyl-benzylsulfanyl)-propionic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. However, the compound's unique chemical structure and demonstrated biological activities make it a valuable subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, 3-(4-methyl-benzylsulfanyl)-propionic acid (CAS: 78981-22-3) represents a promising scaffold for the development of novel therapeutic agents. Recent studies have shed light on its anti-inflammatory and antioxidant properties, as well as its potential applications in drug discovery. Future research should focus on optimizing its pharmacological profile and exploring its efficacy in relevant disease models. This compound continues to be a subject of great interest, and its further investigation could yield significant contributions to the field of medicinal chemistry.